Cas no 5355-54-4 (1-Propanol,3-chloro-2-(chloromethyl)-2-methyl-)

• Product Name: 1-Propanol,3-chloro-2-(chloromethyl)-2-methyl-
• CAS No: 5355-54-4
• MF: C₅H₁₀Cl₂O
• MW: 157.038300037384
• CID: 386403
• PubChem ID: 79312
• Update Time: 2025-04-19

1-Propanol,3-chloro-2-(chloromethyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanol,3-chloro-2-(chloromethyl)-2-methyl-
• 3-chloro-2-(chloromethyl)-2-methylpropan-1-ol
• SCHEMBL4350288
• NS00032785
• 3-Chloro-2-(chloromethyl)-2-methyl-1-propanol
• DOANJBQUOFJQHC-UHFFFAOYSA-N
• 3-Chloro-2-(chloromethyl)-2-methyl-1-propanol #
• 2,2-bischloromethylpropanol
• 2,2-Bis(chloromethyl)-1-propanol
• DTXSID90201761
• EINECS 226-338-0
• AKOS006381953
• 1-Propanol, 3-chloro-2-(chloromethyl)-2-methyl-
• 2549GCL8FK
• 5355-54-4

• Inchi： 1S/C5H10Cl2O/c1-5(2-6,3-7)4-8/h8H,2-4H2,1H3
• InChI Key： DOANJBQUOFJQHC-UHFFFAOYSA-N
• SMILES： ClCC(C)(CCl)CO

Computed Properties

• Exact Mass: 156.011
• Monoisotopic Mass: 156.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 61.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4

Experimental Properties

• Density: 1.1924 (rough estimate)
• Boiling Point: 218.51°C (rough estimate)
• Flash Point: 104.4°C
• Refractive Index: 1.4430 (estimate)
• PSA: 20.23
• LogP: 1.46260

1-Propanol,3-chloro-2-(chloromethyl)-2-methyl- Security Information

• Hazard Category Code： 25-37/38-41
• Safety Instruction： 26-39-45
• Hazardous Material Identification：